Cas no 606134-93-4 (1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine)
606134-93-4 structure
Product Name:1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine
CAS No:606134-93-4
MF:C21H23N3O2S
MW:381.491223573685
CID:953163
PubChem ID:1460405
Update Time:2025-04-19
1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(5-phenyl-1H-pyrazol-3-yl)- (9CI)
- Piperidine,1-[(4-methylphenyl)sulfonyl]-4-(5-phenyl-1H-pyrazol-3-yl)-(9ci)
- 606134-93-4
- DB-288794
- PIPERIDINE, 1-[(4-METHYLPHENYL)SULFONYL]-4-(5-PHENYL-1H-PYRAZOL-3-YL)-
- 1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine
-
- Inchi: 1S/C21H23N3O2S/c1-16-7-9-19(10-8-16)27(25,26)24-13-11-18(12-14-24)21-15-20(22-23-21)17-5-3-2-4-6-17/h2-10,15,18H,11-14H2,1H3,(H,22,23)
- InChI Key: CRRLQDLHJZGFRO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CCC(C2=CC(C3C=CC=CC=3)=NN2)CC1)(=O)=O
Computed Properties
- Exact Mass: 381.151
- Monoisotopic Mass: 381.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 74.4Ų
1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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